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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566

Benzenepropanol, also known as phenylpropanol, encompasses several isomers, each with a
unique Chemical Abstracts Service (CAS) number. The most common of these is 3-phenyl-1-
propanol. The following table summarizes the CAS numbers for the primary isomers of

benzenepropanol.
Chemical Name CAS Number Molecular Formula
3-Phenyl-1-propanol 122-97-4[1][2][3][4][5][6] CoH120
1-Phenyl-1-propanol 93-54-9[7][8] CoH120
2-Phenyl-1-propanol 1123-85-9[9] CoH120
2-Phenyl-2-propanol 617-94-7[10] CoH120

A wide array of synonyms are used to refer to 3-phenyl-1-propanol in scientific literature and
commerce. These are categorized below for clarity.
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Category Synonyms

3-Phenylpropan-1-ol, 3-Phenylpropanol, 3-
Systematic & Common Names Phenylpropyl alcohol, Benzenepropanol,
Phenylpropy! alcohol[1][2][5][11]

Hydrocinnamic alcohol, Hydrocinnamy! alcohol,
Trade & Trivial Names Dihydrocinnamic alcohol, Dihydrocinnamyl
alcohol[1][2][3]

N (3-Hydroxypropyl)benzene, 1-Hydroxy-3-
Other Identifiers
phenylpropane, y-Phenylpropanol[1][5]

Experimental Protocols
Synthesis of 3-Phenyl-1-propanol via Reduction of
Cinnamaldehyde

A common and effective method for the synthesis of 3-phenyl-1-propanol is the reduction of
cinnamaldehyde. This protocol provides a general overview of the procedure.

Materials:

e Cinnamaldehyde

¢ Sodium borohydride (NaBHa4) or Lithium aluminum hydride (LiAIH4)
e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Dilute sulfuric acid (H2SOa4)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
» Rotary evaporator

o Separatory funnel

o Standard laboratory glassware
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve cinnamaldehyde in an appropriate anhydrous solvent (e.g., diethyl ether
or THF).

e Addition of Reducing Agent: Slowly add the reducing agent (e.g., sodium borohydride) to the
stirred solution. The reaction is exothermic and may require cooling in an ice bath to maintain
a controlled temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) until all the cinnamaldehyde has been consumed.

e Quenching: Once the reaction is complete, cautiously add dilute sulfuric acid to quench the
excess reducing agent. This step should be performed in a well-ventilated fume hood as
hydrogen gas may be evolved.

o Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer
with diethyl ether. Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with water and then with a saturated
brine solution. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent using a rotary
evaporator.

 Purification: The resulting crude product can be purified by vacuum distillation to yield pure
3-phenyl-1-propanol.

Analytical Methods: Gas Chromatography (GC)

Gas chromatography is a robust method for the analysis of benzenepropanol, allowing for the
separation and quantification of different isomers and impurities.

Instrumentation:

o Gas chromatograph equipped with a Flame lonization Detector (FID).
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» Capillary column suitable for the analysis of alcohols (e.g., a polar column like those with a
polyethylene glycol stationary phase).

Typical GC Conditions:
e Injector Temperature: 250 °C
o Detector Temperature: 280 °C
e Oven Temperature Program:
o Initial temperature: 70 °C, hold for 2 minutes.
o Ramp: Increase at a rate of 10 °C/min to 220 °C.
o Final hold: Hold at 220 °C for 5 minutes.
o Carrier Gas: Helium or Nitrogen at a constant flow rate.
« Injection Volume: 1 pL

Sample Preparation: Dilute the benzenepropanol sample in a suitable solvent, such as
dichloromethane or ethanol, to an appropriate concentration for GC analysis.

Visualizations

The following diagrams, generated using the DOT language, illustrate key relationships and

workflows related to benzenepropanol.
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Caption: Isomeric relationship of phenylpropanols and synonym categories for 3-phenyl-1-

propanol.
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End: Pure 3-Phenyl-1-propanol
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Caption: General workflow for the synthesis and purification of 3-phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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